![molecular formula C19H24N4O B7713787 N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)butyramide](/img/structure/B7713787.png)
N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)butyramide” is an organic compound that has garnered significant attention in the scientific community due to its potential medical applications. It belongs to the class of compounds known as 1H-pyrazolo[3,4-b]quinolines .
Molecular Structure Analysis
The molecular formula of “N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)butyramide” is C19H24N4O, and it has a molecular weight of 324.4 g/mol. The structure of 1H-pyrazolo[3,4-b]quinolines, the class of compounds to which it belongs, is composed of a pyrazole and quinoline fragment .Scientific Research Applications
- IBMQ has demonstrated promising anti-cancer effects in preclinical studies. Researchers have observed inhibition of tumor cell growth, induction of apoptosis (programmed cell death), and suppression of angiogenesis (formation of new blood vessels that feed tumors). These properties make IBMQ a potential candidate for cancer therapy .
- IBMQ’s structure suggests it may interact with neuronal receptors. Studies have explored its neuroprotective effects, particularly in models of neurodegenerative diseases like Alzheimer’s and Parkinson’s. IBMQ’s ability to modulate neurotransmitter systems and reduce oxidative stress makes it an intriguing target for further investigation .
- IBMQ has been investigated for its anti-inflammatory properties. It may inhibit pro-inflammatory cytokines and enzymes, potentially mitigating chronic inflammatory conditions. Understanding its precise mechanisms could lead to novel anti-inflammatory therapies .
- Some studies suggest that IBMQ may enhance vasodilation by relaxing blood vessels. This effect could be beneficial for managing hypertension or improving blood flow in cardiovascular diseases. Further research is needed to validate these findings .
- IBMQ exhibits antimicrobial properties against bacteria, fungi, and parasites. Researchers have explored its potential as an alternative to existing antimicrobial agents. Investigating its mode of action and safety profile is crucial for clinical applications .
- IBMQ’s chemical structure resembles certain antidiabetic drugs. It has been studied for its effects on glucose metabolism and insulin sensitivity. Early findings suggest it may regulate blood sugar levels, making it relevant for diabetes research .
Cancer Research and Anti-Tumor Properties
Neurological Disorders and Neuroprotection
Inflammation and Immune Response
Cardiovascular Health and Vasodilation
Antimicrobial Activity
Metabolic Disorders and Glucose Regulation
properties
IUPAC Name |
N-[8-methyl-1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-5-7-16(24)20-18-15-10-14-9-6-8-13(4)17(14)21-19(15)23(22-18)11-12(2)3/h6,8-10,12H,5,7,11H2,1-4H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMACIGUNZLILEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NN(C2=NC3=C(C=CC=C3C=C12)C)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3Z)-8-methyl-1-(2-methylpropyl)-1,2-dihydro-3H-pyrazolo[3,4-b]quinolin-3-ylidene]butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.